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Compound of Interest

Compound Name: Entonox

Cat. No.: B1195665 Get Quote

This technical support center provides troubleshooting guidance and answers to frequently

asked questions for researchers, scientists, and drug development professionals working with

Entonox (a 50% nitrous oxide and 50% oxygen gas mixture). Our goal is to help you ensure

the consistency and reliability of your gas mixture for accurate experimental results.

Troubleshooting Guide
This guide provides solutions to common issues you may encounter while using Entonox.

Issue 1: Inconsistent or Unexpected Experimental
Results

Symptom: Variability in experimental outcomes, such as analgesic effect, that cannot be

attributed to other factors.

Potential Cause: The 50/50 gas mixture ratio may be incorrect due to gas separation, a leak

in the delivery system, or a faulty regulator.

Troubleshooting Steps:

Check Cylinder Temperature and Storage:

Question: Has the cylinder been exposed to temperatures below -6°C (21°F)?
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Action: If yes, the nitrous oxide and oxygen may have separated. Proceed to the "Gas

Separation" troubleshooting steps below. It is recommended to store cylinders above

10°C for at least 24 hours before use.[1]

Inspect for Gas Leaks:

Question: Can you hear a hissing sound near the cylinder valve, regulator, or tubing

connections?

Action: Perform a leak test. Apply a leak detection solution (e.g., soapy water) to all

connections. If bubbles form, there is a leak. Tighten the fittings. If the leak persists,

replace the relevant component (e.g., washer, tubing).[2][3][4]

Verify Regulator Function:

Question: Is the pressure gauge on the regulator showing a steady pressure, or is it

fluctuating?

Action: Fluctuations may indicate a faulty regulator. If you have a spare, calibrated

regulator, try replacing the current one. Ensure the regulator is specifically designed for

Entonox.[5][6]

Validate Gas Mixture Ratio:

Question: Have you recently validated the gas mixture from the cylinder?

Action: If the above steps do not resolve the issue, it is advisable to verify the gas

mixture ratio using an analytical method such as gas chromatography. Please refer to

the Experimental Protocols section for a detailed methodology.

Issue 2: Suspected Gas Separation (Lamination)
Symptom: Delivery of a gas mixture with little analgesic effect initially, followed by a

progressively more potent and potentially hypoxic mixture as the cylinder empties.[7]

Potential Cause: The cylinder has been stored at temperatures below -6°C, causing the

nitrous oxide to liquefy and separate from the oxygen.[7]
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Solution:

Warm the Cylinder: Store the cylinder horizontally at a temperature of at least 10°C for a

minimum of 24 hours. This allows the liquefied nitrous oxide to return to its gaseous state

and mix with the oxygen.[1]

Remix the Gases: For smaller cylinders (e.g., ED size), after warming to above 10°C,

invert the cylinder three times just before use to ensure a homogenous mixture.[1]

Prevention: Always store Entonox cylinders in a temperature-controlled environment

where the temperature will not drop below -6°C.

Logical Troubleshooting Workflow
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Caption: Troubleshooting workflow for inconsistent Entonox gas mixtures.
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Frequently Asked Questions (FAQs)
Q1: What is the primary cause of inconsistent Entonox gas mixture ratios?

A1: The most common cause is the separation of the nitrous oxide and oxygen gases, which

occurs if the cylinder is exposed to temperatures below -6°C (the pseudo-critical temperature).

[7] Below this temperature, the nitrous oxide can liquefy, leading to an incorrect mixture being

delivered.

Q2: How should Entonox cylinders be stored to ensure mixture stability?

A2: Cylinders should be stored upright in a clean, dry, and well-ventilated area.[8] To prevent

gas separation, it is crucial to store them at a temperature above 10°C for at least 24 hours

before use.[1]

Q3: Can I use a standard oxygen regulator with an Entonox cylinder?

A3: No. You must use a regulator specifically designed for Entonox. Entonox cylinders and

regulators have a pin-index safety system to prevent accidental use of the wrong regulator.[6]

Q4: What should I do if I suspect a leak from the cylinder or equipment?

A4: Immediately turn off the gas supply at the cylinder if it is safe to do so. If the leak is severe,

evacuate the area. For minor leaks, use a leak detection solution to identify the source and

tighten the connection or replace the faulty component.[2][9] Do not use oils or grease on any

part of the cylinder or equipment, as they can react violently with the gases.[8]

Q5: How often should I check the gas mixture ratio?

A5: While routine analysis is not always necessary if proper storage and handling procedures

are followed, it is good practice to validate the mixture from a new batch of cylinders or if you

observe inconsistent experimental results that cannot be explained by other variables.

Q6: What are the safety precautions when handling Entonox cylinders?

A6: Always ensure your hands are clean and free from oil or grease before handling cylinders.

[1] Do not smoke or use near naked flames, as Entonox strongly supports combustion.[8]
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When moving cylinders, use appropriate manual handling techniques or a trolley for larger

cylinders.

Data Presentation
Table 1: Entonox (50% N₂O / 50% O₂) Temperature and
Pressure Data

Parameter Value Critical Implication

Mixture Composition
50% Nitrous Oxide (N₂O), 50%

Oxygen (O₂)

A precise ratio is required for

the desired analgesic effect

without causing hypoxia.[7]

Cylinder Pressure (Full) ~137 bar (~2000 psi) at 15°C
This pressure will decrease as

the gas is used.

Pseudo-critical Temperature -6°C (21°F)

Below this temperature, N₂O

can liquefy and separate from

O₂, leading to an inconsistent

and potentially dangerous gas

mixture.[7]

Recommended Storage Temp. >10°C (50°F)

Storing above this temperature

for at least 24 hours before

use ensures the gas remains

in a homogenous mixture.[1]

Experimental Protocols
Protocol: Verification of Entonox Mixture Ratio using
Gas Chromatography (GC)
This protocol outlines a method for the quantitative analysis of nitrous oxide and oxygen in a

gas sample using a Gas Chromatograph with a Thermal Conductivity Detector (TCD).

1. Objective: To verify that the gas mixture supplied from an Entonox cylinder is approximately

50% nitrous oxide and 50% oxygen.
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2. Equipment and Materials:

Gas Chromatograph (GC) equipped with a Thermal Conductivity Detector (TCD).

Packed column suitable for separating permanent gases (e.g., Molecular Sieve 5A or

Porapak Q).

Gas sampling valve.

Helium (or Argon) carrier gas, high purity.

Certified standard gas mixture (e.g., 50% N₂O / 50% O₂).

Gas-tight syringe (if not using a direct sampling line).

Gas regulator for the Entonox cylinder.

Tubing (e.g., stainless steel or PTFE) to connect the cylinder to the GC.

3. Methodology:

Step 1: GC System Setup

Install the appropriate column into the GC.

Set the GC parameters. These are example conditions and may need to be optimized for

your specific instrument and column:

Injector Temperature: 100°C

Oven Temperature: 50°C (isothermal)

Detector Temperature (TCD): 150°C

Carrier Gas Flow Rate: 20-30 mL/min

Allow the system to stabilize until a stable baseline is achieved.

Step 2: Calibration
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Connect the certified standard gas mixture to the GC's gas sampling valve.

Flush the sample loop with the standard gas.

Inject the standard gas onto the column and record the chromatogram.

Identify the peaks corresponding to oxygen and nitrous oxide based on their retention

times.

Integrate the area of each peak.

Repeat the injection at least three times to ensure reproducibility.

Calculate the average peak area for both oxygen and nitrous oxide from the standard gas.

Step 3: Sample Analysis

Safely connect the Entonox cylinder to be tested to the GC's gas sampling valve using

the regulator and tubing.

Set the regulator to a low outlet pressure (e.g., 5-10 psi).

Flush the sample loop with the gas from the Entonox cylinder.

Inject the sample and record the chromatogram.

Integrate the peak areas for oxygen and nitrous oxide.

Repeat the injection at least three times.

Step 4: Data Analysis

Calculate the average peak areas for oxygen and nitrous oxide from the sample injections.

Determine the concentration of each gas in the sample using the following formula, based

on the response from the certified standard:

% Gas in Sample = (Peak Area of Gas in Sample / Peak Area of Gas in Standard) * %

Gas in Standard
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Verify that the calculated percentages for nitrous oxide and oxygen are both close to 50%.

Experimental Workflow Diagram
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Click to download full resolution via product page

Caption: Workflow for verifying Entonox gas mixture ratio via GC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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